Cas no 1189661-61-7 (4-Fluorophenethyl Bromide-d4)

• Product Name: 4-Fluorophenethyl Bromide-d4
• CAS No: 1189661-61-7
• MF: C₈H₈BrF
• MW: 207.076171875
• CID: 4554774
• Update Time: 2023-04-05

4-Fluorophenethyl Bromide-d4 Chemical and Physical Properties

Names and Identifiers

• 4-Fluorophenethyl Bromide-d4
• 1-(2-bromo-1,1,2,2-tetradeuterioethyl)-4-fluorobenzene

• Inchi： 1S/C8H8BrF/c9-6-5-7-1-3-8(10)4-2-7/h1-4H,5-6H2/i5D2,6D2
• InChI Key： FLRUNCJXOVYWDH-NZLXMSDQSA-N
• SMILES： C1(C([2H])([2H])C(Br)([2H])[2H])=CC=C(F)C=C1

Computed Properties

• Exact Mass: 206.004
• Monoisotopic Mass: 206.004
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes